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Compound of Interest

Compound Name: 2,5-Dichlorophenyl acetate

CAS No.: 30124-46-0

Cat. No.: B1605865

Get Quote

Abstract & Scope
This technical guide details the preparation, storage, and handling of 2,5-dichlorophenyl
acetate, a synthetic ester substrate used primarily to evaluate esterase and lipase activity.

Upon enzymatic hydrolysis, this compound releases 2,5-dichlorophenol, a detectable leaving

group.

This protocol deviates from standard "recipe" formats by focusing on the physicochemical

stability of the ester bond. 2,5-dichlorophenyl acetate is prone to spontaneous non-enzymatic

hydrolysis in aqueous or alkaline environments. Therefore, the preparation of a stable,

anhydrous stock solution is the critical control point for assay reproducibility.

Physicochemical Profile & Safety
Before handling, review the specific properties that dictate the solubility strategy.
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Property Value Notes

Chemical Name 2,5-Dichlorophenyl acetate
Do not confuse with 2,5-

Dichlorophenylacetic acid

CAS Number 30124-46-0 Verified Identifier

Molecular Formula

Molecular Weight 205.04 g/mol
Use this for Molarity

calculations

Physical State
White to off-white crystalline

solid

Solubility (Organic)
Soluble in DMSO, Ethanol,

Methanol

Target Solvent: Anhydrous

DMSO

Solubility (Aqueous) Very low (<0.1 mg/mL)
Precipitates if diluted too

rapidly in high concentrations

Stability Moisture Sensitive
Hydrolyzes to 2,5-

dichlorophenol + Acetic acid

Safety Warning: Chlorinated phenolic derivatives can be toxic and irritating to mucosal

membranes.[1] All weighing and solubilization steps must be performed in a chemical fume

hood wearing appropriate PPE (nitrile gloves, safety goggles).

Pre-Protocol Considerations: The Solvent Logic
Why Anhydrous DMSO?
While ethanol is a viable solvent, Dimethyl Sulfoxide (DMSO) is preferred for stock solutions in

drug discovery and enzymology for two reasons:

Low Volatility: Unlike ethanol, DMSO does not evaporate at room temperature, ensuring the

concentration of your stock remains constant over months of storage.

Solubilizing Power: It effectively solvates the hydrophobic dichlorophenyl ring, preventing

precipitation upon freezing.[1]
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Critical Constraint: DMSO is hygroscopic (absorbs water from air).[1] Absorbed water will cause

the stock solution to degrade (hydrolyze) over time, increasing background signal in your

assay.

Recommendation: Use Anhydrous DMSO (≥99.9%) packed under argon or nitrogen, or store

your DMSO over molecular sieves (3Å or 4Å).

Protocol: Preparation of 100 mM Master Stock
Target: 10 mL of 100 mM Stock Solution.

Materials Required[2][3][4][5][6][7][8][9][10][11]
2,5-Dichlorophenyl acetate solid (Store at 4°C or -20°C prior to use).[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent).

Amber glass vials (borosilicate) with PTFE-lined caps (to prevent light degradation and

solvent leaching).

Vortex mixer.

Analytical Balance (Precision 0.1 mg).

Step-by-Step Methodology
Equilibration: Remove the reagent bottle from the refrigerator and allow it to warm to room

temperature before opening.

Reasoning: Opening a cold bottle introduces condensation (moisture), which degrades the

bulk powder.

Weighing:

Place a clean amber glass vial on the balance. Tare.

Weigh 205.0 mg (± 2 mg) of 2,5-dichlorophenyl acetate directly into the vial.

Calculation:
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Solubilization:

Add 10.0 mL of Anhydrous DMSO to the vial.

Note: If high precision is required, add 8 mL first, dissolve, and then adjust to final volume

in a volumetric flask, though direct addition is acceptable for general screening stocks.

Mixing:

Cap tightly. Vortex vigorously for 30-60 seconds.

Inspect visually. The solution should be completely clear and colorless. If particles remain,

sonicate in a water bath for 2 minutes (ambient temperature).

Aliquoting:

Divide the master stock into small aliquots (e.g., 500 µL) in cryovials to avoid repeated

freeze-thaw cycles.

Reasoning: Repeated opening introduces moisture.

Workflow Diagram

Solid Reagent
(Equilibrate to RT)

Weigh 205 mg
(Into Amber Vial)

Prevent Condensation Add 10 mL
Anhydrous DMSO

Target: 100 mM Vortex/Sonicate
(Clear Solution)

Dissolution Aliquot & Store
(-20°C, Desiccated)

Protect from H2O

Click to download full resolution via product page

Caption: Workflow for preparing a stable, anhydrous 100 mM stock solution of 2,5-
dichlorophenyl acetate.

Working Solution & Assay Integration
Never store the working solution. The ester bond is labile in aqueous buffers (especially at pH >

7.0).

Preparation for Assay (Example)
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To achieve a final assay concentration of 1 mM:

Thaw one aliquot of 100 mM stock.[1]

Dilute 1:100 into your assay buffer (e.g., PBS pH 7.4 or Tris-HCl) immediately before starting

the reaction.

Example: Add 10 µL Stock to 990 µL Buffer.[1]

Mix and dispense into the microplate.

The Reaction Mechanism
The assay relies on the enzymatic cleavage of the acetate group.

2,5-Dichlorophenyl Acetate
(Substrate)

Tetrahedral
Intermediate

+ H2O

Esterase/Lipase
(Catalyst)

Catalysis

2,5-Dichlorophenol
(Detectable)

Acetate

Click to download full resolution via product page

Caption: Enzymatic hydrolysis mechanism. The release of 2,5-dichlorophenol is the

measurable event.

Quality Control & Troubleshooting
Every stock solution must be self-validated before use in critical assays.
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Observation Diagnosis Corrective Action

Yellow tint in Stock
Hydrolysis has occurred

(Phenol release).[1]

Discard. Reagent was wet or

DMSO was not anhydrous.

Precipitate upon dilution
"Crashing out" in aqueous

buffer.

Dilute more slowly or add a

surfactant (e.g., 0.01% Triton

X-100) to the buffer.[1]

High Background Signal Spontaneous hydrolysis.[1]

Check Buffer pH.[2][3][4] If pH

> 8.0, non-enzymatic

hydrolysis is rapid. Lower pH if

possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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